Cas no 331847-07-5 ((S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride)

(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride is a chiral organic compound featuring a pentafluorophenyl group and an amino acid backbone. Its structural uniqueness, combining fluorine-rich aromaticity with a carboxylate and amine functionality, makes it valuable in medicinal chemistry and peptide research. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. The (S)-enantiomer offers precise stereochemical control, critical for applications in asymmetric synthesis and drug development. The pentafluorophenyl group contributes to increased lipophilicity and binding affinity, useful in designing enzyme inhibitors or receptor modulators. This compound serves as a versatile intermediate for synthesizing bioactive molecules with tailored properties.
(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride structure
331847-07-5 structure
Product Name:(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride
CAS No:331847-07-5
MF:C10H9ClF5NO2
MW:305.628979444504
MDL:MFCD01861037
CID:3163610
PubChem ID:2761625
Update Time:2025-10-28

(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl
    • (3S)-3-amino-4-(2,3,4,5,6-pentafluorophenyl)butanoic acid;hydrochloride
    • (S)-3-AMINO-4-PENTAFLUOROPHENYLBUTYRIC ACID-HCL
    • AS-48817
    • (S)-3-Amino-4-pentafluorophenylbutanoicacidhydrochloride
    • 270063-41-7
    • AKOS015948855
    • FD10121
    • (S)-3-AMINO-4-PENTAFLUOROPHENYLBUTANOIC ACID HYDROCHLORIDE
    • CS-0328167
    • Pentafluoro-L-beta-homophenylalanine hydrochloride
    • (S)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride
    • (3S)-3-amino-4-(2,3,4,5,6-pentafluorophenyl)butanoic Acid Hydrochloride
    • (3S)-3-amino-4-(pentafluorophenyl)butanoic acid hydrochloride
    • 331847-07-5
    • MFCD01861037
    • (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride
    • MDL: MFCD01861037
    • Inchi: 1S/C10H8F5NO2.ClH/c11-6-4(1-3(16)2-5(17)18)7(12)9(14)10(15)8(6)13;/h3H,1-2,16H2,(H,17,18);1H/t3-;/m0./s1
    • InChI Key: ZZFVLTJRIMBREK-DFWYDOINSA-N
    • SMILES: Cl.FC1C(=C(C(=C(C=1C[C@@H](CC(=O)O)N)F)F)F)F

Computed Properties

  • Exact Mass: 305.0241970Da
  • Monoisotopic Mass: 305.0241970Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM220692-250mg
(S)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride
331847-07-5 95%
250mg
$284 2021-06-09
Chemenu
CM220692-250mg
(S)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride
331847-07-5 95%
250mg
$284 2023-02-18
abcr
AB389248-1 g
(S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl
331847-07-5
1g
€722.00 2023-06-17
abcr
AB389248-1g
(S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl; .
331847-07-5
1g
€290.40 2025-03-19
abcr
AB389248-5g
(S)-3-Amino-4-(pentafluoro-phenyl)-butyric acid-HCl; .
331847-07-5
5g
€881.40 2025-03-19

Additional information on (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride

Comprehensive Overview of (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride (CAS No. 331847-07-5)

(S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride (CAS No. 331847-07-5) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the pentafluorophenyl group and amino acid backbone, make it a valuable intermediate for designing bioactive molecules. Researchers frequently explore its applications in peptide mimetics, enzyme inhibitors, and drug discovery, aligning with current trends in targeted therapy and precision medicine.

The compound's chiral purity and hydrochloride salt form enhance its stability and solubility, critical for high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Recent publications highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative and metabolic disease research. With the growing demand for fluorinated pharmaceuticals, this compound's pentafluorophenyl moiety offers distinct advantages in improving lipophilicity and metabolic stability.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 331847-07-5, ensuring compliance with ICH guidelines for impurity profiling. The compound's synthetic route often involves asymmetric catalysis, reflecting advancements in green chemistry and atom economy—key concerns for sustainable pharmaceutical manufacturing. Its enantiomeric excess (ee) is typically >99%, meeting stringent requirements for clinical trial materials.

In the context of AI-driven drug design, (S)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride serves as a scaffold for virtual screening libraries. Computational studies leverage its 3D pharmacophore features to predict interactions with biological targets like proteases or kinases. This aligns with industry efforts to reduce drug development timelines through in silico modeling—a frequently searched topic in biotech forums.

Storage recommendations for this compound emphasize protection from moisture and light, with optimal stability at -20°C under inert atmosphere. These protocols address common user queries about chemical shelf life and handling best practices. Suppliers often provide certificates of analysis (CoA) detailing residual solvent levels and elemental analysis data, ensuring transparency for regulatory submissions.

The rising interest in fluorine-containing drugs (e.g., JAK inhibitors and SGLT2 inhibitors) underscores the relevance of 331847-07-5. Its pentafluorophenyl group mimics phenyl rings while offering improved binding affinity—a strategy explored in recent COVID-19 antiviral research. Such applications dominate scientific discussions, making this compound a frequent subject in patent literature and grant proposals.

For formulation scientists, the hydrochloride salt form of this compound facilitates salt selection studies, a critical step in preformulation workflows. Its zwitterionic nature at physiological pH enables compatibility with lipid-based delivery systems, addressing challenges in oral bioavailability enhancement—a trending focus area in nanomedicine research.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited